Cas no 2248363-09-7 (Methyl 2-(3-amino-4-cyanophenyl)acetate)

• Product Name: Methyl 2-(3-amino-4-cyanophenyl)acetate
• CAS No: 2248363-09-7
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 5604679
• PubChem ID: 137941322
• Update Time: 2025-08-02

Methyl 2-(3-amino-4-cyanophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-amino-4-cyanophenyl)acetate
• 2248363-09-7
• EN300-6510394

• Inchi： 1S/C10H10N2O2/c1-14-10(13)5-7-2-3-8(6-11)9(12)4-7/h2-4H,5,12H2,1H3
• InChI Key： DUGSFLHTRFLHGW-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC(C#N)=C(C=1)N)=O

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1Ų

Additional information on Methyl 2-(3-amino-4-cyanophenyl)acetate

Methyl 2-(3-amino-4-cyanophenyl)acetate (CAS No. 2248363-09-7): A Comprehensive Overview in Modern Chemical Research

Methyl 2-(3-amino-4-cyanophenyl)acetate, identified by its CAS number 2248363-09-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, featuring a unique structural motif combining an amino group and a cyano substituent on a phenyl ring, has garnered attention for its potential applications in drug development and material science. The precise arrangement of these functional groups makes it a valuable intermediate in synthesizing more complex molecules, particularly in the realm of medicinal chemistry.

The< strong>Methyl 2-(3-amino-4-cyanophenyl)acetate molecule exhibits distinct chemical properties that make it useful in various synthetic pathways. The presence of both an amino group and a cyano group on the aromatic ring introduces reactivity that can be leveraged for further functionalization. This dual functionality allows researchers to explore diverse chemical transformations, including condensation reactions, nucleophilic substitutions, and coupling reactions, which are pivotal in constructing intricate molecular architectures.

In recent years, there has been growing interest in the development of novel pharmaceuticals that target specific biological pathways. The< strong>acetate moiety in Methyl 2-(3-amino-4-cyanophenyl)acetate not only contributes to the compound's solubility but also serves as a versatile handle for further derivatization. This has made it a popular choice among synthetic chemists working on drug discovery programs. The compound's ability to undergo selective modifications has been exploited in the synthesis of kinase inhibitors, which are critical in treating various forms of cancer and inflammatory diseases.

One of the most compelling aspects of Methyl 2-(3-amino-4-cyanophenyl)acetate is its role as a building block in the synthesis of biologically active molecules. Researchers have utilized this compound to develop novel analogs with enhanced pharmacological properties. For instance, derivatives of this compound have shown promise as inhibitors of enzymes involved in metabolic disorders. The< strong>cyanophenyl moiety, in particular, has been identified as a key structural element that can modulate binding affinity and selectivity, making it an attractive scaffold for drug design.

The< strong>Methyl 2-(3-amino-4-cyanophenyl)acetate CAS No. 2248363-09-7 has also found applications beyond pharmaceuticals. In material science, this compound has been investigated for its potential use in organic electronics and polymer chemistry. Its ability to form stable complexes with other molecules has made it a candidate for developing new materials with tailored electronic properties. These materials could find applications in flexible electronics, optoelectronic devices, and advanced coatings.

The synthesis of Methyl 2-(3-amino-4-cyanophenyl)acetate typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include the condensation of malonic acid derivatives with appropriate aromatic amine precursors, followed by cyanation and esterification steps. Advances in catalytic methods have further streamlined these processes, making the production of this compound more efficient and scalable.

In academic research, Methyl 2-(3-amino-4-cyanophenyl)acetate has been used as a model compound to study reaction mechanisms and develop new synthetic methodologies. Its well-defined structure and reactivity have made it a valuable tool for teaching and training students in organic chemistry laboratories. Additionally, computational studies have been conducted to predict the behavior of this compound under various conditions, providing insights into its potential applications.

The future prospects for Methyl 2-(3-amino-4-cyanophenyl)acetate are promising, with ongoing research exploring its potential in drug discovery and material science. As our understanding of biological systems continues to evolve, new opportunities will arise for utilizing this compound as a key intermediate in the development of innovative therapies and materials. Collaborative efforts between chemists, biologists, and engineers will be essential to fully realize the potential of this versatile molecule.